Cas no 1214380-02-5 (3'-Fluoro-4-(trifluoromethoxy)biphenyl-3-carbonitrile)

• Product Name: 3'-Fluoro-4-(trifluoromethoxy)biphenyl-3-carbonitrile
• CAS No: 1214380-02-5
• MF: C₁₄H₇F₄NO
• MW: 281.205097436905
• CID: 4994027
• Update Time: 2025-09-27

3'-Fluoro-4-(trifluoromethoxy)biphenyl-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3'-fluoro-4-(trifluoromethoxy)biphenyl-3-carbonitrile
• 3'-Fluoro-4-(trifluoromethoxy)biphenyl-3-carbonitrile

• Inchi： 1S/C14H7F4NO/c15-12-3-1-2-9(7-12)10-4-5-13(11(6-10)8-19)20-14(16,17)18/h1-7H
• InChI Key： HKRQTGJNFZUCTH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CC(=C(C#N)C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 4.5
• Topological Polar Surface Area: 33

Additional information on 3'-Fluoro-4-(trifluoromethoxy)biphenyl-3-carbonitrile

3'-Fluoro-4-(trifluoromethoxy)biphenyl-3-carbonitrile: A Comprehensive Overview

The compound with CAS No. 1214380-02-5, commonly referred to as 3'-Fluoro-4-(trifluoromethoxy)biphenyl-3-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl system with fluorine and trifluoromethoxy substituents, as well as a cyano group. These functional groups contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of biphenyl systems in drug design due to their ability to modulate pharmacokinetic properties and enhance bioavailability. The presence of a trifluoromethoxy group further enhances the compound's stability and lipophilicity, making it an attractive candidate for various therapeutic applications. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors and other enzyme-targeting agents.

The cyano group attached to the biphenyl system introduces additional electronic effects, which can influence the compound's reactivity and selectivity in chemical reactions. This feature has been leveraged in the synthesis of advanced materials, such as high-performance polymers and optoelectronic devices. Recent advancements in click chemistry have enabled the efficient incorporation of this compound into larger molecular frameworks, further expanding its utility in materials science.

In terms of synthesis, 3'-Fluoro-4-(trifluoromethoxy)biphenyl-3-carbonitrile is typically prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The use of palladium catalysts has significantly improved the efficiency of these reactions, allowing for the scalable production of this compound. Its synthesis has been optimized to minimize environmental impact, aligning with current green chemistry principles.

From an analytical perspective, this compound has been extensively studied using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its molecular conformation and reactivity under various conditions. Additionally, computational modeling has been employed to predict its interactions with biological targets, further aiding in its application as a lead compound in drug discovery.

Looking ahead, the versatility of 3'-Fluoro-4-(trifluoromethoxy)biphenyl-3-carbonitrile positions it as a key player in both academic research and industrial applications. Its unique combination of functional groups makes it an ideal candidate for exploring new chemical space and developing innovative solutions across diverse scientific domains.